Cas no 14077-80-6 (2,4,6(1H,3H,5H)-Pyrimidinetrione,5-pentyl-)

2,4,6(1H,3H,5H)-Pyrimidinetrione,5-pentyl- structure
14077-80-6 structure
Product Name:2,4,6(1H,3H,5H)-Pyrimidinetrione,5-pentyl-
CAS No:14077-80-6
MF:C9H14N2O3
MW:198.219062328339
CID:141768
PubChem ID:260786
Update Time:2025-04-19

2,4,6(1H,3H,5H)-Pyrimidinetrione,5-pentyl- Chemical and Physical Properties

Names and Identifiers

    • 2,4,6(1H,3H,5H)-Pyrimidinetrione,5-pentyl-
    • 5-pentyl-1,3-diazinane-2,4,6-trione
    • 5-pentyl-barbituric acid
    • 5-Pentyl-barbitursaeure
    • 5-pentylpyrimidine-2,4,6(1h,3h,5h)-trione
    • AC1L63VD
    • AC1Q6GGJ
    • AR-1G9372
    • CTK4C2346
    • NCIOpen2_001465
    • NSC92500
    • SureCN3911611
    • DTXSID10293820
    • NSC-92500
    • 14077-80-6
    • amyl barbiturate
    • SCHEMBL3911611
    • Inchi: 1S/C9H14N2O3/c1-2-3-4-5-6-7(12)10-9(14)11-8(6)13/h6H,2-5H2,1H3,(H2,10,11,12,13,14)
    • InChI Key: KWYGDMBOVSXLOK-UHFFFAOYSA-N
    • SMILES: O=C1C(C(NC(N1)=O)=O)CCCCC

Computed Properties

  • Exact Mass: 198.10052
  • Monoisotopic Mass: 198.10044231g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 75.3Ų

Experimental Properties

  • PSA: 75.27
  • LogP: 1.20650
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